Cas no 34463-54-2 (2H-Isoindole-1-carboxaldehyde,2-methyl-)

• Product Name: 2H-Isoindole-1-carboxaldehyde,2-methyl-
• CAS No: 34463-54-2
• MF: C₁₀H₉NO
• MW: 159.184562444687
• CID: 294877
• PubChem ID: 45084005
• Update Time: 2025-04-19

2H-Isoindole-1-carboxaldehyde,2-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Isoindole-1-carboxaldehyde,2-methyl-
• 2H-Isoindole-1-carboxaldehyde, 2-methyl- (9CI)
• 34463-54-2
• 2-Methyl-2H-isoindole-1-carbaldehyde

• Inchi： 1S/C10H9NO/c1-11-6-8-4-2-3-5-9(8)10(11)7-12/h2-7H,1H3
• InChI Key： QTPCSAWJJSPJLQ-UHFFFAOYSA-N
• SMILES： O=CC1=C2C=CC=CC2=CN1C

Computed Properties

• Exact Mass: 159.06847
• Monoisotopic Mass: 159.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 22A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 22